Cas no 1172348-30-9 (1-(2-Fluoro-4-nitro-phenyl)-4-methyl-1H-pyrazole)

• Product Name: 1-(2-Fluoro-4-nitro-phenyl)-4-methyl-1H-pyrazole
• CAS No: 1172348-30-9
• MF: C₁₀H₈FN₃O₂
• MW: 221.187825202942
• CID: 3159000
• PubChem ID: 25247702
• Update Time: 2025-04-21

1-(2-Fluoro-4-nitro-phenyl)-4-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoro-4-nitro-phenyl)-4-methyl-1H-pyrazole
• 1172348-30-9
• AKOS005167956
• AKOS015922561
• 1-(2-fluoro-4-nitrophenyl)-4-methyl-1H-pyrazole
• SCHEMBL6199135
• STK351964

• Inchi： 1S/C10H8FN3O2/c1-7-5-12-13(6-7)10-3-2-8(14(15)16)4-9(10)11/h2-6H,1H3
• InChI Key： XWSIOZRQTUSIGV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1C=C(C)C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 221.06005467Da
• Monoisotopic Mass: 221.06005467Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.6Ų